Cas no 1516571-43-9 (N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride)

• Product Name: N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride
• CAS No: 1516571-43-9
• MF: C₇H₇Cl₂NOS
• MW: 224.107578516006
• CID: 5693684
• PubChem ID: 79887336
• Update Time: 2025-10-28

N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-[(5-CHLOROTHIOPHEN-2-YL)METHYL]-N-METHYLCARBAMOYLCHLORIDE
• 1516571-43-9
• EN300-1154816
• AKOS018446701
• N-[(5-CHLOROTHIOPHEN-2-YL)METHYL]-N-METHYLCARBAMOYL CHLORIDE
• Carbamic chloride, N-[(5-chloro-2-thienyl)methyl]-N-methyl-
• N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride

• Inchi： 1S/C7H7Cl2NOS/c1-10(7(9)11)4-5-2-3-6(8)12-5/h2-3H,4H2,1H3
• InChI Key： WKRDIFUTRGPOBR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN(C(=O)Cl)C)S1

Computed Properties

• Exact Mass: 222.9625404g/mol
• Monoisotopic Mass: 222.9625404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 330.4±32.0 °C(Predicted)
• pka: -2.16±0.70(Predicted)

Additional information on N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride

N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride: A Key Intermediate in Modern Pharmaceutical Synthesis

N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride (CAS No. 1516571-43-9) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its role in the synthesis of various bioactive molecules. The presence of both a thiophene ring and a carbamoyl chloride moiety makes it a valuable building block for the development of novel therapeutic agents.

The structural motif of N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride is particularly noteworthy. The thiophene ring, a five-membered heterocyclic aromatic compound containing sulfur, contributes to the compound's unique electronic properties and potential biological activity. This feature has been exploited in numerous research studies aiming to develop new drugs with enhanced pharmacological profiles. Additionally, the carbamoyl chloride group serves as a reactive site for further functionalization, enabling the construction of more complex molecules.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in treating various diseases, including cancer, infectious diseases, and neurological disorders. The compound N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride stands out as a crucial intermediate in this context, facilitating the synthesis of targeted therapeutics that leverage the unique properties of thiophene-based structures.

One of the most compelling aspects of N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride is its utility in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating this intermediate into drug candidates, researchers can design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks and potentially reversing disease progression.

Recent advancements in computational chemistry have further enhanced the utility of N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride. Molecular modeling studies have demonstrated that the compound can be effectively incorporated into drug-like scaffolds through virtual screening and docking simulations. These computational approaches allow for the rapid identification of potential lead compounds, significantly accelerating the drug discovery process. The ability to predict the binding affinity and selectivity of N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride-based derivatives has opened new avenues for therapeutic intervention.

The pharmaceutical industry has also recognized the importance of green chemistry principles in drug development. As such, there is growing interest in optimizing synthetic routes to minimize waste and reduce environmental impact. The synthesis of N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride exemplifies these efforts, with researchers exploring catalytic methods and solvent-free reactions to improve efficiency and sustainability. These innovations not only enhance the economic viability of drug production but also align with global initiatives to promote sustainable practices.

In conclusion, N-[(5-chlorothiophen-2-yl)methyl]-n-methylcarbamoyl chloride (CAS No. 1516571-43-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for thiophene derivatives, this compound will undoubtedly play a pivotal role in shaping the future of drug discovery and development.